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Compound of Interest

Compound Name: 2-bromo-2-phenylacetic acid

Cat. No.: B146123

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed handling and safety procedures for 2-bromo-2-phenylacetic
acid. It is intended to supplement, not replace, institutional safety protocols and the information
provided in the Safety Data Sheet (SDS).

Chemical and Physical Properties

2-Bromo-2-phenylacetic acid is a solid organic compound. A summary of its key physical and
chemical properties is provided below.

Property Value

Molecular Formula CsH7Bro:

Molecular Weight 215.04 g/mol

Appearance Solid

Melting Point 104-106 °C

InChl Key DWXSYDKEWORWBT-UHFFFAOYSA-N
CAS Number 18698-97-0

Hazard Identification and Classification
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2-Bromo-2-phenylacetic acid is classified as a hazardous substance. The GHS classifications
are summarized below.

Hazard Class Hazard Category Hazard Statement

H314: Causes severe skin
Skin Corrosion/Irritation Category 1B/ 2 burns and eye damage / H315:

Causes skin irritation[1][2]

) H318: Causes serious eye
Serious Eye Damage/Eye

o Category 1/ 2A damage / H319: Causes
Irritation ) o
serious eye irritation[1][2]
Specific Target Organ Toxicity H335: May cause respiratory
] Category 3 o
(Single Exposure) irritation[2][3]

Signal Word: Danger[1] or Warning[2]

Personal Protective Equipment (PPE)

Appropriate personal protective equipment must be worn when handling 2-bromo-2-
phenylacetic acid to minimize exposure.

Protection Type Specification

) Chemical safety goggles or a face shield are
Eye/Face Protection
recommended.[4][5]

Wear appropriate protective gloves (e.g., nitrile
rubber) and a lab coat.[4][5]

Skin Protection

Use a NIOSH-approved respirator with an
Respiratory Protection appropriate cartridge if ventilation is inadequate
or if dust is generated.[3][4]

Handling and Storage Protocols
Safe Handling
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» Ventilation: Always handle 2-bromo-2-phenylacetic acid in a well-ventilated area,

preferably in a chemical fume hood.[5][6]

e Avoid Contact: Prevent contact with skin, eyes, and clothing.[5]

e Dust Formation: Minimize the generation of dust.[5]

e Hygiene: Wash hands thoroughly after handling.[5] Do not eat, drink, or smoke in the work

area.[5]

Storage

o Container: Keep the container tightly closed.[7]

» Conditions: Store in a cool, dry, and well-ventilated place.[7]

e Incompatibilities: Store away from strong oxidizing agents and strong bases.[4]

First Aid Measures

In case of exposure, follow these first aid procedures and seek immediate medical attention.

Exposure Route

First Aid Protocol

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Continue
rinsing.[5][7]

Skin Contact

Immediately remove all contaminated clothing.

Wash skin with plenty of soap and water.[5][7]

Move the person to fresh air. If not breathing,

Inhalation ) o o

give artificial respiration.[7][8]

Do not induce vomiting. Rinse mouth with water.
Ingestion Never give anything by mouth to an

unconscious person.[3][8]
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Accidental Release and Disposal Procedures
Accidental Release

o Evacuate: Evacuate personnel from the spill area.
o Ventilate: Ensure adequate ventilation.

o Containment: Wear appropriate PPE. For small spills, sweep up the solid material, avoiding
dust generation, and place it in a suitable, labeled container for disposal.[4]

o Cleaning: Clean the spill area thoroughly.

Waste Disposal

o Dispose of 2-bromo-2-phenylacetic acid and any contaminated materials as hazardous
waste.[7]

o Follow all federal, state, and local regulations for hazardous waste disposal.

Experimental Workflow and Safety Visualizations
General Laboratory Handling Workflow

The following diagram illustrates a typical workflow for handling 2-bromo-2-phenylacetic acid
in a research setting.
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Caption: General workflow for handling 2-bromo-2-phenylacetic acid.
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Emergency Response for Skin Contact

The following diagram outlines the immediate steps to take in case of skin contact with 2-
bromo-2-phenylacetic acid.

Skin Contact Occurs
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Caption: Emergency procedure for skin contact.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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